Cas no 1185103-69-8 (1-Propyl-1H-pyrazol-4-ylamine dihydrochloride)

1-Propyl-1H-pyrazol-4-ylamine dihydrochloride structure
1185103-69-8 structure
Product Name:1-Propyl-1H-pyrazol-4-ylamine dihydrochloride
CAS No:1185103-69-8
MF:C6H13Cl2N3
MW:198.093518972397
CID:1078418
PubChem ID:46736495
Update Time:2025-04-20

1-Propyl-1H-pyrazol-4-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-1H-pyrazol-4-ylamine dihydrochloride
    • 1-propyl-1H-pyrazol-4-aminedihydrochloride
    • 1-propylpyrazol-4-amine;dihydrochloride
    • 1H-pyrazol-4-amine, 1-propyl-, dihydrochloride
    • 1-propylpyrazol-4-amine dihydrochloride
    • 1185103-69-8
    • AKOS015845456
    • 1-propyl-1H-pyrazol-4-amine dihydrochloride
    • ALBB-009936
    • MDL: MFCD11506560
    • Inchi: 1S/C6H11N3.2ClH/c1-2-3-9-5-6(7)4-8-9;;/h4-5H,2-3,7H2,1H3;2*1H
    • InChI Key: VUTNEZJAWQMUNN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(C=C(C=N1)N)CCC

Computed Properties

  • Exact Mass: 197.0486528g/mol
  • Monoisotopic Mass: 197.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

1-Propyl-1H-pyrazol-4-ylamine dihydrochloride Pricemore >>

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